Cas no 1346691-80-2 ((5-(3,5-Difluorophenyl)pyridin-3-yl)methanamine)

(5-(3,5-Difluorophenyl)pyridin-3-yl)methanamine is a fluorinated aromatic amine derivative with a pyridine core, offering unique structural and electronic properties. Its difluorophenyl substitution enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry and pharmaceutical research. The compound serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and CNS-targeting agents. Its amine functionality allows for further derivatization, facilitating the creation of diverse analogs. The presence of fluorine atoms improves binding affinity and selectivity in receptor interactions. This compound is particularly useful in drug discovery for optimizing pharmacokinetic properties and enhancing target engagement.

(5-(3,5-Difluorophenyl)pyridin-3-yl)methanamine structure

1346691-80-2 structure

Product Name:(5-(3,5-Difluorophenyl)pyridin-3-yl)methanamine

CAS No:1346691-80-2

MF:C₁₂H₁₀F₂N₂

MW:220.218009471893

CID:1034702

PubChem ID:71301564

Update Time:2025-05-27

(5-(3,5-Difluorophenyl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- (5-(3,5-Difluorophenyl)pyridin-3-yl)methanamine
- (5-(3,5-Difluorophenyl)pyridin-3-yl)methamine
- [5-(3,5-difluorophenyl)pyridin-3-yl]methanamine
- 1346691-80-2
- DTXSID50744381
- 1-[5-(3,5-Difluorophenyl)pyridin-3-yl]methanamine
- DB-223147
- Inchi： 1S/C12H10F2N2/c13-11-2-9(3-12(14)4-11)10-1-8(5-15)6-16-7-10/h1-4,6-7H,5,15H2
- InChI Key： RDVUNKYPBPTXEP-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C1C=NC=C(CN)C=1)F

Computed Properties

Exact Mass: 220.08120465g/mol
Monoisotopic Mass: 220.08120465g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 38.9Å²

(5-(3,5-Difluorophenyl)pyridin-3-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM172983-1g	(5-(3,5-difluorophenyl)pyridin-3-yl)methanamine	1346691-80-2	95%	1g	$580	2021-08-05
Chemenu	CM172983-1g	(5-(3,5-difluorophenyl)pyridin-3-yl)methanamine	1346691-80-2	95%	1g	$580	2022-06-13
Alichem	A029182275-1g	(5-(3,5-Difluorophenyl)pyridin-3-yl)methanamine	1346691-80-2	95%	1g	520.00 USD	2021-05-31